Cas no 1110907-73-7 (N-(1-cyanocyclohexyl)-2-(2,4,6-trimethylphenoxy)acetamide)
N-(1-cyanocyclohexyl)-2-(2,4,6-trimethylphenoxy)acetamide Chemical and Physical Properties
Names and Identifiers
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- Z86909104
- AKOS034640274
- 1110907-73-7
- N-(1-cyanocyclohexyl)-2-(2,4,6-trimethylphenoxy)acetamide
- EN300-26684433
-
- Inchi: 1S/C18H24N2O2/c1-13-9-14(2)17(15(3)10-13)22-11-16(21)20-18(12-19)7-5-4-6-8-18/h9-10H,4-8,11H2,1-3H3,(H,20,21)
- InChI Key: RFELMBBKBBFGPH-UHFFFAOYSA-N
- SMILES: O(C1C(C)=CC(C)=CC=1C)CC(NC1(C#N)CCCCC1)=O
Computed Properties
- Exact Mass: 300.183778013g/mol
- Monoisotopic Mass: 300.183778013g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 22
- Rotatable Bond Count: 4
- Complexity: 422
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.7
- Topological Polar Surface Area: 62.1Ų
N-(1-cyanocyclohexyl)-2-(2,4,6-trimethylphenoxy)acetamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-26684433-0.05g |
N-(1-cyanocyclohexyl)-2-(2,4,6-trimethylphenoxy)acetamide |
1110907-73-7 | 95.0% | 0.05g |
$587.0 | 2025-03-20 | |
| Enamine | EN300-26684433-0.1g |
N-(1-cyanocyclohexyl)-2-(2,4,6-trimethylphenoxy)acetamide |
1110907-73-7 | 95.0% | 0.1g |
$615.0 | 2025-03-20 | |
| Enamine | EN300-26684433-0.25g |
N-(1-cyanocyclohexyl)-2-(2,4,6-trimethylphenoxy)acetamide |
1110907-73-7 | 95.0% | 0.25g |
$642.0 | 2025-03-20 | |
| Enamine | EN300-26684433-2.5g |
N-(1-cyanocyclohexyl)-2-(2,4,6-trimethylphenoxy)acetamide |
1110907-73-7 | 95.0% | 2.5g |
$1370.0 | 2025-03-20 | |
| Enamine | EN300-26684433-5.0g |
N-(1-cyanocyclohexyl)-2-(2,4,6-trimethylphenoxy)acetamide |
1110907-73-7 | 95.0% | 5.0g |
$2028.0 | 2025-03-20 | |
| Enamine | EN300-26684433-1.0g |
N-(1-cyanocyclohexyl)-2-(2,4,6-trimethylphenoxy)acetamide |
1110907-73-7 | 95.0% | 1.0g |
$699.0 | 2025-03-20 | |
| Enamine | EN300-26684433-0.5g |
N-(1-cyanocyclohexyl)-2-(2,4,6-trimethylphenoxy)acetamide |
1110907-73-7 | 95.0% | 0.5g |
$671.0 | 2025-03-20 | |
| Enamine | EN300-26684433-10.0g |
N-(1-cyanocyclohexyl)-2-(2,4,6-trimethylphenoxy)acetamide |
1110907-73-7 | 95.0% | 10.0g |
$3007.0 | 2025-03-20 |
N-(1-cyanocyclohexyl)-2-(2,4,6-trimethylphenoxy)acetamide Related Literature
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Patricia A. A. M. Vaz,João Rocha,Artur M. S. Silva New J. Chem., 2016,40, 8198-8201
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Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
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Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
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Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
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5. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
Additional information on N-(1-cyanocyclohexyl)-2-(2,4,6-trimethylphenoxy)acetamide
Comprehensive Overview of N-(1-cyanocyclohexyl)-2-(2,4,6-trimethylphenoxy)acetamide (CAS No. 1110907-73-7): Properties, Applications, and Industry Insights
The compound N-(1-cyanocyclohexyl)-2-(2,4,6-trimethylphenoxy)acetamide (CAS No. 1110907-73-7) is a specialized organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural features, including the cyanocyclohexyl moiety and the trimethylphenoxy group, contribute to its potential as a versatile intermediate or active ingredient. This article delves into its chemical properties, synthesis pathways, and emerging applications while addressing frequently asked questions in the field.
Chemically, N-(1-cyanocyclohexyl)-2-(2,4,6-trimethylphenoxy)acetamide belongs to the class of acetamide derivatives, which are widely explored for their bioactivity. The presence of the cyanocyclohexyl group enhances its stability and lipophilicity, making it a candidate for drug delivery systems. Meanwhile, the 2,4,6-trimethylphenoxy fragment may influence its binding affinity to biological targets. Researchers have noted its potential in modulating enzyme activity, though detailed mechanistic studies are ongoing.
In the context of green chemistry and sustainable synthesis, this compound aligns with trends toward eco-friendly intermediates. Recent publications highlight optimized routes for its production using catalytic methods, reducing waste and energy consumption. Such advancements resonate with industry demands for cost-effective synthesis and scalable processes, topics frequently searched in academic and industrial forums.
Applications of CAS 1110907-73-7 extend to crop protection, where its structural analogs demonstrate herbicidal or fungicidal properties. Agrochemical companies are investigating its derivatives for pest resistance management, a hot topic given rising global food security concerns. Additionally, its potential role in pharmaceutical intermediates is under scrutiny, particularly for central nervous system (CNS) targeting molecules, a trending area in drug discovery.
From an SEO perspective, queries like "acetamide derivatives in drug discovery" or "synthesis of cyanocyclohexyl compounds" reflect user interest. This article addresses these by integrating structure-activity relationships (SAR) and process optimization insights. Analytical techniques such as HPLC and NMR for characterizing N-(1-cyanocyclohexyl)-2-(2,4,6-trimethylphenoxy)acetamide are also discussed, catering to laboratory professionals.
Regulatory and safety profiles of CAS 1110907-73-7 adhere to standard REACH and OECD guidelines. While not classified as hazardous under current regulations, proper handling protocols are emphasized—addressing common search queries about chemical safety data sheets (SDS). The compound’s stability under various pH conditions and storage recommendations are detailed for industrial users.
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Future directions for 1110907-73-7 research may explore its utility in material science, such as polymer additives or organic electronics. Cross-disciplinary collaborations could unlock novel applications, a theme prevalent in scientific conferences and patent filings. The compound’s patent landscape is another area of interest for competitors and investors alike.
In summary, N-(1-cyanocyclohexyl)-2-(2,4,6-trimethylphenoxy)acetamide represents a compelling case study in specialty chemicals. Its multifaceted applications and alignment with industry trends ensure continued relevance. By integrating user-centric keywords and technical depth, this overview serves both novice researchers and seasoned professionals navigating the evolving chemical landscape.
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